5,5a,6,7,8,9,10,11-Octahydrocycloocta[b]quinoline-12-carboxylic acid

• IUPAC Name: 5,5a,6,7,8,9,10,11-octahydrocycloocta[b]quinoline-12-carboxylic acid
• InChI: InChI=1S/C16H19NO2/c18-16(19)15-11-7-3-1-2-4-9-13(11)17-14-10-6-5-8-12(14)15/h5-6,8,10,13,17H,1-4,7,9H2,(H,18,19)
• InChI Key: JXQDFBLZEKQTOX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2=C(C3=CC=CC=C3NC2CC1)C(=O)O
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol
• CAS No.: 669757-85-1

Description

5,5a,6,7,8,9,10,11-Octahydrocycloocta[b]quinoline-12-carboxylic acid is a useful research compound. Its molecular formula is C16H19NO2 and its molecular weight is 257.333. The purity is usually 95%.
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Scientific Research Applications

Synthesis Processes and Intermediate Compounds

• Large-Scale Synthesis : Research by Bänziger et al. (2000) in "Organic Process Research & Development" describes an efficient large-scale synthesis process for a closely related compound, rac-(3S,4aR,10aR)-6-methoxy-1-propyl-1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinoline-3-carboxylic acid methyl ester. This process highlights the relevance of such compounds in pharmaceutical manufacturing (Bänziger et al., 2000).

• Structural Analysis : A study by Bazgir and Astaraki (2008) in "Acta Crystallographica Section E" on a related molecule, 2-Chloro-12-phenyl-6,7,8,9,10,11-hexahydrocycloocta[b]quinoline, provides insights into the molecular structure and interactions of these compounds (Bazgir & Astaraki, 2008).

Chemical Transformations and Derivatives

• Cyclopropanation Process : Research by Szakonyi et al. (2002) in "The Journal of Organic Chemistry" investigates the cyclopropanation of N-benzoyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid, leading to novel cyclopropa[b]quinoline derivatives. This showcases the potential of these compounds in creating new chemical structures (Szakonyi et al., 2002).

• Antimicrobial Properties : A study by Al-Hiari et al. (2008) in "Molecules" explores the synthesis and antimicrobial properties of substituted hexahydro[1,4]diazepino[2,3-h]quinoline-9-carboxylic acid and its analogs, indicating the potential biomedical applications of these compounds (Al-Hiari et al., 2008).

Conformational Analysis and Stereochemistry

• Proton Magnetic Resonance Studies : The work of Crabb and Mitchell (1977) in "Journal of The Chemical Society" focuses on the stereochemistry of related compounds, like octahydro-7aH-quino[1,2-c][1,3]benzoxazines, using proton magnetic resonance studies. This research contributes to understanding the conformational behavior of these molecules (Crabb & Mitchell, 1977).

Novel Synthetic Methods and Biological Evaluation

• Synthesis of Fused Tetracyclic Compounds : Research by Goff et al. (1994) in the "Journal of Heterocyclic Chemistry" on the synthesis of novel fused tetracyclic quinolonecarboxylic acids, including imidazo[4,5-f]quinolines, underscores the potential of these compounds in medicinal chemistry (Goff et al., 1994).